Cas no 944268-66-0 (Demiditraz IMpurity)

• Product Name: Demiditraz IMpurity
• CAS No: 944268-66-0
• MF: C₂₀H₂₂N₂O
• MW: 306.401484966278
• CID: 4660603
• PubChem ID: 66771145
• Update Time: 2025-07-16

Demiditraz IMpurity Chemical and Physical Properties

Names and Identifiers

• Demiditraz Impurity 3
• Demiditraz-002
• 1-(1-Benzyl-1H-imidazol-2-yl)-1-(2,3-dimethylphenyl)ethanol
• 1H-Imidazole-2-methanol, α-(2,3-dimethylphenyl)-α-methyl-1-(phenylmethyl)-
• Metformin Impurity 18
• 944268-66-0
• SCHEMBL696963
• 1-(1-benzylimidazol-2-yl)-1-(2,3-dimethylphenyl)ethanol
• G63758
• Demiditraz IMpurity

• Inchi： 1S/C20H22N2O/c1-15-8-7-11-18(16(15)2)20(3,23)19-21-12-13-22(19)14-17-9-5-4-6-10-17/h4-13,23H,14H2,1-3H3
• InChI Key： DLAVTYVDQFLJBQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1C=CN=C1C(C1C=CC=C(C)C=1C)(O)C

Computed Properties

• Exact Mass: 306.173213330g/mol
• Monoisotopic Mass: 306.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on Demiditraz IMpurity

Comprehensive Analysis of Demiditraz IMpurity (CAS No. 944268-66-0): Properties, Applications, and Industry Insights

In the realm of pharmaceutical research and development, impurities play a critical role in ensuring drug safety and efficacy. One such compound, Demiditraz IMpurity (CAS No. 944268-66-0), has garnered significant attention due to its relevance in quality control and regulatory compliance. This article delves into the chemical properties, synthesis pathways, and analytical methodologies associated with this impurity, while addressing trending topics such as pharmaceutical impurity profiling, ICH guidelines, and analytical method validation.

Demiditraz IMpurity is a structurally unique compound often identified during the manufacturing or storage of active pharmaceutical ingredients (APIs). Its molecular formula and weight, along with spectral data (NMR, IR, and MS), are pivotal for accurate identification. Researchers frequently search for "CAS No. 944268-66-0 solubility" or "stability studies of Demiditraz IMpurity," reflecting the industry's focus on physicochemical characterization. Advanced techniques like HPLC and LC-MS are employed to quantify this impurity, aligning with the growing demand for high-precision analytical tools in pharmacopeial standards.

The synthesis of Demiditraz IMpurity involves multi-step organic reactions, often requiring optimized conditions to minimize by-products. Recent publications highlight the use of green chemistry principles, resonating with the global push for sustainable pharmaceutical manufacturing. Queries such as "synthetic route for CAS No. 944268-66-0" or "scale-up challenges of Demiditraz IMpurity" underscore the need for scalable and eco-friendly processes. Furthermore, regulatory bodies like the FDA and EMA emphasize stringent limits for impurities, making "impurity threshold determination" a hot topic in compliance discussions.

From an application standpoint, Demiditraz IMpurity serves as a reference standard in method development and validation. Its role in stability-indicating assays is particularly noteworthy, as degradation products must be monitored to ensure drug shelf-life. Industry professionals often explore "Demiditraz IMpurity HPLC separation" or "forced degradation studies" to address these needs. Additionally, the rise of biosimilars and generic drugs has amplified the importance of impurity profiling, positioning CAS No. 944268-66-0 as a key subject in comparative analyses.

Emerging trends such as artificial intelligence in impurity prediction and PAT (Process Analytical Technology) integration further elevate the discourse around Demiditraz IMpurity. For instance, AI-driven models can predict impurity formation under varying conditions, reducing reliance on trial-and-error approaches. Searches for "machine learning for impurity control" reflect this shift toward data-driven solutions. Meanwhile, PAT enables real-time monitoring during production, addressing queries like "in-process control of CAS No. 944268-66-0."

In conclusion, Demiditraz IMpurity (CAS No. 944268-66-0) exemplifies the intersection of chemistry, regulation, and innovation in modern pharmaceuticals. Its study not only ensures compliance with ICH Q3A/B guidelines but also contributes to safer and more effective therapeutics. As the industry evolves, continuous research into impurities like Demiditraz IMpurity will remain indispensable for advancing drug quality and patient outcomes.